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Compound of Interest

Compound Name: 2-(4-Benzyloxyphenyl)ethanol

Cat. No.: B024225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 2-(4-
Benzyloxyphenyl)ethanol (CAS 61439-59-6), a key intermediate in pharmaceutical synthesis.

This document outlines its physical properties, standardized experimental protocols for their

determination, and a logical workflow for physicochemical characterization.

Core Physicochemical Data
The melting and boiling points are critical parameters for the identification, purification, and

handling of 2-(4-Benzyloxyphenyl)ethanol. The experimentally determined values are

summarized below.

Property Value Conditions

Melting Point 83.0 - 90.0 °C[1][2] Clear melt

87 - 88 °C

Boiling Point 379.1 °C at 760 mmHg

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for verifying the purity and

identity of a compound. The following are detailed methodologies for these measurements.
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Melting Point Determination (Capillary Method)
The capillary method is a standard and widely accepted technique for determining the melting

point of a solid crystalline substance.[1][3]

Principle: A small, finely powdered sample is heated at a controlled rate. The temperatures at

which the substance begins to liquefy (initial melting point) and completely turns to liquid (final

melting point) are recorded as the melting range. A narrow melting range is indicative of a pure

compound.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 2-(4-Benzyloxyphenyl)ethanol sample is completely dry

and finely powdered. If necessary, grind the crystals using a mortar and pestle to achieve a

uniform, fine powder.[1]

Capillary Loading: Gently tap the open end of a capillary tube into the powdered sample until

a small amount of the compound enters the tube. Invert the tube and tap the sealed end on a

hard surface to pack the sample tightly into the bottom. The packed sample height should be

approximately 2-3 mm.

Initial Rapid Determination: Place the loaded capillary into the heating block of the melting

point apparatus. Heat the sample rapidly to get an approximate melting temperature. This

initial measurement helps in setting the parameters for a more accurate determination.[4]

Accurate Determination: Allow the apparatus to cool to at least 10-15 °C below the

approximate melting point. Insert a new capillary with the sample.
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Heating: Begin heating at a slow, controlled rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation and Recording: Observe the sample through the magnifying eyepiece. Record

the temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire sample becomes a clear liquid (T2). The melting range is reported as T1 - T2.

Replicate Measurements: For accuracy, perform at least two more careful determinations.

The results should be consistent.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient and efficient technique for determining the boiling point

of a liquid using a small sample size.[5]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[6][7] In this method, a small sample is heated, and the

boiling point is identified as the temperature at which a continuous stream of bubbles ceases

and the liquid is drawn back into an inverted capillary tube.

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Rubber band or wire for attachment

Procedure:
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Sample Preparation: Add a few milliliters of 2-(4-Benzyloxyphenyl)ethanol to the small test

tube.

Capillary Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the sample.[6]

Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.[6]

Heating: Suspend the assembly in a Thiele tube containing heating oil, making sure the

sample is fully immersed but the open end of the test tube is above the oil level.

Observation: Gently heat the side arm of the Thiele tube.[6] As the temperature rises, air

trapped in the capillary will bubble out. As the boiling point is approached, a rapid and

continuous stream of bubbles will emerge from the open end of the capillary tube.[5]

Recording the Boiling Point: Remove the heat source once a steady stream of bubbles is

observed. As the apparatus cools, the bubbling will slow down and stop. The temperature at

which the liquid is drawn back into the capillary tube is the boiling point of the sample.[5][6]

Pressure Correction: Record the atmospheric pressure at the time of the experiment, as

boiling point is pressure-dependent. The observed boiling point can be corrected to standard

pressure (760 mmHg) if necessary.

Workflow and Characterization
The determination of physicochemical properties is a crucial step in the overall characterization

of a synthesized chemical compound. The following diagram illustrates a logical workflow for

this process.
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Synthesis & Purification

Physicochemical Characterization

Synthesis of 2-(4-Benzyloxyphenyl)ethanol
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Melting Point Determination
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Purity Assessment (e.g., HPLC, GC)

Structural Confirmation (e.g., NMR, MS)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and physicochemical characterization of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://www.westlab.com/blog/measuring-melting-point
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b024225#2-4-benzyloxyphenyl-ethanol-melting-point-and-boiling-point
https://www.benchchem.com/product/b024225#2-4-benzyloxyphenyl-ethanol-melting-point-and-boiling-point
https://www.benchchem.com/product/b024225#2-4-benzyloxyphenyl-ethanol-melting-point-and-boiling-point
https://www.benchchem.com/product/b024225#2-4-benzyloxyphenyl-ethanol-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024225?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

